N-(2-oxo-2H-chromen-6-yl)benzamide

• IUPAC Name: N-(2-oxochromen-6-yl)benzamide
• InChI: InChI=1S/C16H11NO3/c18-15-9-6-12-10-13(7-8-14(12)20-15)17-16(19)11-4-2-1-3-5-11/h1-10H,(H,17,19)
• InChI Key: MQTJOXCHJXSXGG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=CC3=C(C=C2)OC(=O)C=C3
• Molecular Formula: C16H11NO3
• Molecular Weight: 265.26 g/mol
• CAS No.: 92795-41-0

Description

“N-(2-oxo-2H-chromen-6-yl)benzamide” is a compound that has been studied for its potential biological activities. It is a derivative of coumarin, a class of compounds known for their wide range of biological activities, including antibacterial, antifungal, antitumor, anti-HIV, and anti-inflammatory properties.

Synthesis Analysis

The synthesis of “this compound” and its derivatives has been reported in the literature. The compound was synthesized through the reaction of 7-amino-4-methylcoumarin with a number of organic halides. The yield of the reaction was reported to be 56.3%, with a melting point of 268–270°C.

Molecular Structure Analysis

The crystal structure of a similar compound, “N-[2-(6-Methoxy-2-oxo-2H-chromen-4-yl)-benzofuran-3-yl]-benzamide”, has been determined using single crystal X-ray diffraction data. The structure is stabilized by intermolecular hydrogen bonds, leading to the formation of a centrosymmetric dimer of the molecule. There are also intramolecular π-π interactions presented between the 3,6-Dihydro-2H-pyran ring of the chromen moiety.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” have been partially characterized. The compound has a reported melting point of 268–270°C. Further properties, such as solubility or stability, have not been detailed in the retrieved sources.

Future Directions

The future directions for research on “N-(2-oxo-2H-chromen-6-yl)benzamide” could include further exploration of its biological activities and potential applications. Given the wide range of activities exhibited by coumarin derivatives, this compound could be a promising candidate for further study in medicinal chemistry.

Mechanism of Action

Target of Action

It is known that benzamide derivatives, a class to which this compound belongs, are widely used in medicine for their anti-inflammatory, immunomodulatory, anti-tumoral, antipsychotic, and antiallergic activities . They exhibit a wide range of biological activity and are extensively used in organic synthesis .

Mode of Action

The crystal structure of a similar compound has been determined, revealing that intermolecular hydrogen bonds lead to the formation of a centrosymmetric dimer of the molecule . There is also an intramolecular hydrogen bond forming a closed seven-membered ring . These interactions could potentially influence the compound’s interaction with its targets.

Biochemical Pathways

Benzamide derivatives are known to interact with a wide variety of receptor types , suggesting that they may affect multiple biochemical pathways.

Result of Action

Benzamide derivatives are known for their wide range of biological activities, including anti-inflammatory, immunomodulatory, anti-tumoral, antipsychotic, and antiallergic effects . These effects suggest that N-(2-oxo-2H-chromen-6-yl)benzamide may have similar impacts at the molecular and cellular levels.